Cas no 1222630-64-9 ((1R,2R)-2-(Diphenylphosphino)-1,2-diphenylethylaminium tetrafluoroborate)

• Product Name: (1R,2R)-2-(Diphenylphosphino)-1,2-diphenylethylaminium tetrafluoroborate
• CAS No: 1222630-64-9
• MF: C₂₆H₂₅BF₄NP
• MW: 469.261781454086
• MDL: MFCD17013997
• CID: 4771266
• Update Time: 2026-02-26

(1R,2R)-2-(Diphenylphosphino)-1,2-diphenylethylaminium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-(DIPHENYLPHOSPHINO)-1,2-DIPHENYLETHYLAMINIUM TETRAFLUOROBORATE
• SC11647
• (1R,2R)-2-(DIPHENYLPHOSPHINO)-1,2-DIPHENYLETHYLAMINIUM TETRAFLUOROBORATE;(1R,2R)-2-DIPHENYLPHOSPHINO-1,2-DIPHENYLETHYLAMMONIUM TETRAFLUOROBORATE
• (1R,2R)-2-(Diphenylphosphino)-1,2-diphenylethylaminium tetrafluoroborate

• MDL： MFCD17013997
• Inchi： 1S/C26H24NP.BF4/c27-25(21-13-5-1-6-14-21)26(22-15-7-2-8-16-22)28(23-17-9-3-10-18-23)24-19-11-4-12-20-24;2-1(3,4)5/h1-20,25-26H,27H2;/q;-1/p+1/t25-,26-;/m1./s1
• InChI Key： VCXXYLCJWHJFSW-JUJAXGASSA-O
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)[C@H](C1C=CC=CC=1)[C@@H](C1C=CC=CC=1)[NH3+].F[B-](F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 429
• Topological Polar Surface Area: 27.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on (1R,2R)-2-(Diphenylphosphino)-1,2-diphenylethylaminium tetrafluoroborate

Comprehensive Overview of (1R,2R)-2-(Diphenylphosphino)-1,2-diphenylethylaminium Tetrafluoroborate (CAS 1222630-64-9)

The compound (1R,2R)-2-(Diphenylphosphino)-1,2-diphenylethylaminium tetrafluoroborate (CAS 1222630-64-9) is a chiral phosphine-based ligand salt widely utilized in asymmetric catalysis and organic synthesis. Its unique stereochemical configuration and tetrafluoroborate counterion enhance solubility and reactivity, making it a valuable tool for researchers exploring enantioselective transformations. The diphenylphosphino and diphenylethylaminium moieties contribute to its robust coordination properties, particularly in transition-metal-catalyzed reactions such as hydrogenations and cross-couplings.

Recent advancements in chiral auxiliaries and asymmetric synthesis have spurred interest in this compound, as evidenced by its frequent mention in academic publications and patent applications. Its CAS number, 1222630-64-9, is often searched in chemical databases like SciFinder and Reaxys, reflecting its relevance in pharmaceutical intermediates and fine chemical production. The compound’s stereospecificity aligns with the growing demand for enantiopure APIs (Active Pharmaceutical Ingredients), a hot topic in drug development circles.

From an industrial perspective, (1R,2R)-2-(Diphenylphosphino)-1,2-diphenylethylaminium tetrafluoroborate addresses key challenges in green chemistry, such as reducing catalyst loadings and improving atom economy. Its tetrafluoroborate anion offers stability under acidic conditions, a feature highlighted in forums discussing sustainable reaction media. Researchers also inquire about its compatibility with flow chemistry systems, a trending optimization technique for scalable synthesis.

Analytical techniques like HPLC and NMR are critical for verifying the purity and enantiomeric excess of this compound, topics frequently queried in online scientific communities. The diphenylphosphino group’s role in stabilizing metal complexes is another area of exploration, particularly for applications in photoredox catalysis—a field gaining traction due to its energy-efficient protocols. Safety data sheets (SDS) for CAS 1222630-64-9 emphasize standard laboratory handling protocols, though it is not classified under hazardous categories.

In summary, (1R,2R)-2-(Diphenylphosphino)-1,2-diphenylethylaminium tetrafluoroborate exemplifies the intersection of chiral technology and practical synthesis. Its versatility in generating optically active compounds positions it as a cornerstone in modern organic chemistry, resonating with both academic and industrial research priorities.